Cas no 922710-49-4 (2-Pyridinesulfonamide,N-[2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-(trifluoromethyl)phenyl]-)

• Product Name: 2-Pyridinesulfonamide,N-[2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-(trifluoromethyl)phenyl]-
• CAS No: 922710-49-4
• MF: C₁₈H₁₇F₃N₄O₂S
• MW: 410.413392782211
• CID: 739812
• PubChem ID: 71215098
• Update Time: 2025-04-19

2-Pyridinesulfonamide,N-[2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide,N-[2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-(trifluoromethyl)phenyl]-
• 922710-49-4
• SCHEMBL14611058

• Inchi： 1S/C18H17F3N4O2S/c1-12-9-13(2)25(23-12)11-14-6-7-15(18(19,20)21)10-16(14)24-28(26,27)17-5-3-4-8-22-17/h3-10,24H,11H2,1-2H3
• InChI Key： KMNBIWGDPRLPFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)(NC1=CC(C(F)(F)F)=CC=C1CN1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 410.10243146g/mol
• Monoisotopic Mass: 410.10243146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.3Ų